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Compound of Interest

Compound Name: Camaldulenic acid

Cat. No.: B148700

For Researchers, Scientists, and Drug Development Professionals

Introduction

Camaldulenic acid, a naturally occurring triterpenoid, has been identified in various plant
species. As a member of this large and structurally diverse class of organic compounds, it
holds potential for further scientific investigation. This document provides a concise summary of
the available physicochemical data for Camaldulenic acid.

Physicochemical Data

A critical first step in the characterization of any chemical compound is the accurate
determination of its fundamental properties. The Chemical Abstracts Service (CAS) Registry
Number and molecular formula are essential identifiers for unambiguous communication in a
research and development context.

Parameter Value Reference
CAS Number 71850-15-2 [1][2]
Molecular Formula C30H4604 [1][2]
Molecular Weight 470.7 g/mol [1]

Further Research and Limitations
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Despite the clear identification of its chemical formula and registration in chemical databases, a
comprehensive review of publicly accessible scientific literature reveals a notable scarcity of in-
depth studies on Camaldulenic acid. Specific details regarding its biological activities,
mechanisms of action, and involvement in cellular signaling pathways have not been
extensively documented. Consequently, the creation of detailed experimental protocols and
guantitative data tables for its biological effects is not feasible at this time.

Similarly, without established data on its interactions with cellular signaling cascades, the
generation of accurate and informative signaling pathway diagrams is not possible. The
information available is largely limited to its classification as a natural product and its basic
chemical identifiers.

This lack of detailed research presents a clear opportunity for novel investigations into the
potential therapeutic or biological significance of Camaldulenic acid. Future studies are
warranted to elucidate its pharmacological profile and explore its potential applications in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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